Cas no 864528-22-3 (1-4-(azidomethyl)phenyl-1H-pyrazole)

• Product Name: 1-4-(azidomethyl)phenyl-1H-pyrazole
• CAS No: 864528-22-3
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 1850620
• PubChem ID: 55138375
• Update Time: 2025-05-26

1-4-(azidomethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[4-(azidomethyl)phenyl]-
• 864528-22-3
• EN300-115649
• 1-[4-(azidomethyl)phenyl]pyrazole
• 1-[4-(azidomethyl)phenyl]-1H-pyrazole
• AKOS006151000
• DB-132655
• 1-4-(azidomethyl)phenyl-1H-pyrazole

• Inchi： 1S/C10H9N5/c11-14-12-8-9-2-4-10(5-3-9)15-7-1-6-13-15/h1-7H,8H2
• InChI Key： WCLZKLODELKDJU-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(CN=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 199.08579531g/mol
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.2Ų

Additional information on 1-4-(azidomethyl)phenyl-1H-pyrazole

Introduction to 1-4-(azidomethyl)phenyl-1H-pyrazole (CAS No. 864528-22-3)

1-4-(azidomethyl)phenyl-1H-pyrazole, with the CAS number 864528-22-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide functional group and pyrazole ring, which contribute to its reactivity and biological activity.

The structure of 1-4-(azidomethyl)phenyl-1H-pyrazole consists of a phenyl ring substituted with an azidomethyl group at the para position, which is further connected to a pyrazole ring. The azide group (−N₃) is a highly reactive functional group that can participate in a variety of chemical reactions, including click chemistry, which has revolutionized the field of organic synthesis and bioconjugation. The pyrazole ring, on the other hand, is known for its biological activity and has been widely used in the development of pharmaceuticals.

In the context of medicinal chemistry, 1-4-(azidomethyl)phenyl-1H-pyrazole has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of targeted drug delivery systems and as a scaffold for the design of novel therapeutic agents. For instance, researchers have utilized this compound to create conjugates with peptides and proteins, leveraging the high efficiency and selectivity of click chemistry reactions.

The azide functional group in 1-4-(azidomethyl)phenyl-1H-pyrazole can undergo copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that forms 1,2,3-triazoles with high yields and regioselectivity. This reaction is particularly valuable in bioconjugation applications, where it enables the precise attachment of functional groups to biomolecules without affecting their biological activity. The resulting triazole linkages are stable under physiological conditions, making them ideal for use in therapeutic contexts.

Beyond its applications in medicinal chemistry, 1-4-(azidomethyl)phenyl-1H-pyrazole has also found use in materials science. The pyrazole ring can serve as a ligand in coordination chemistry, forming stable complexes with various metal ions. These complexes have potential applications in catalysis, sensing, and materials science. For example, researchers have explored the use of pyrazole-based ligands in the synthesis of metal-organic frameworks (MOFs), which are porous materials with a wide range of applications, including gas storage and separation.

The synthesis of 1-4-(azidomethyl)phenyl-1H-pyrazole typically involves several steps. One common approach is to start with 4-bromotoluene or 4-methylbenzaldehyde, which can be converted into the corresponding azide through a series of reactions including nitration, reduction to an amine, and subsequent conversion to an azide using sodium azide or trimethylsilyl azide (TMSN₃). The resulting azide can then be coupled with an appropriate pyrazole derivative using palladium-catalyzed cross-coupling reactions or other methods.

The physical properties of 1-4-(azidomethyl)phenyl-1H-pyrazole, such as its melting point, solubility, and stability under various conditions, are important considerations for both synthetic and application-oriented research. These properties can be influenced by factors such as the presence of substituents on the phenyl or pyrazole rings. For example, electron-withdrawing groups can increase the reactivity of the azide group, while electron-donating groups can enhance stability.

In conclusion, 1-4-(azidomethyl)phenyl-1H-pyrazole (CAS No. 864528-22-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of an azide functional group and a pyrazole ring makes it a valuable tool for synthetic chemists and researchers working on bioconjugation and materials development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.